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Compound of Interest

Compound Name: Sangivamycin

Cat. No.: B1680759

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sangivamycin is a nucleoside analog antibiotic with potent antitumor, antiviral, and anti-
inflammatory properties.[1][2] It functions as a potent inhibitor of Protein Kinase C (PKC) and
also suppresses both DNA and RNA synthesis.[1][2] Furthermore, studies have shown that
Sangivamycin can induce apoptosis by inhibiting the Erk and Akt signaling pathways.[1] Given
its broad biological activities, accurate and consistent preparation of Sangivamycin solutions
is critical for reproducible experimental results.

This document provides detailed protocols for the preparation, storage, and handling of
Sangivamycin stock solutions for laboratory use.

Physicochemical Properties

Sangivamycin is typically supplied as a solid, often in a hydrate form. It is crucial to use the
correct molecular weight, as specified on the product's certificate of analysis, for accurate
concentration calculations.
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Value

Property Value (Anhydrous) Reference
(Monohydrate)

Chemical Formula C12H15Ns50s C12H17Ns0e [31[4]

Molecular Weight 309.28 g/mol 327.29 g/mol [2][4]

Appearance Solid Solid [5]

CAS Number 18417-89-5 129601-63-4 [3][4]

Solubility and Stability

Proper solvent selection and storage are paramount to maintaining the integrity of
Sangivamycin.

Solvent Solubility Reference

DMSO Slightly Soluble (0.1-1 mg/mL) [5]

Acetonitrile Slightly Soluble (0.1-1 mg/mL) [5]

Water Slightly Soluble (0.1-1 mg/mL) [5]

PBS (pH 7.4) Soluble up to 500 uM [61[7]
Stability:

» Solid Form: Stable for at least 4 years when stored properly.[5]

e Stock Solution: When stored in DMSO at -20°C, the solution is stable for months. Avoid
repeated freeze-thaw cycles. For long-term storage (months to years), maintain at -20°C in a
dry, dark environment.[8]

Experimental Protocols
4.1. Safety Precautions

Sangivamycin is highly toxic. According to the Globally Harmonized System (GHS)
classification, it is fatal if swallowed, in contact with skin, or if inhaled.[3]
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» Always handle Sangivamycin powder in a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,
and chemical-resistant gloves.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.
4.2. Protocol for Preparing a 10 mM Sangivamycin Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution, which
can then be diluted to working concentrations.

Materials:

e Sangivamycin (hydrate, MW: 327.3 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of
Sangivamycin. The formula is:

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Example for 1 mL of 10 mM stock:
o Mass (mg) =10 mM x 1 mL x 327.3 g/mol = 3.273 mg

e Weighing: In a chemical fume hood, carefully weigh out the calculated amount of
Sangivamycin powder.

e Dissolution:
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o Add the appropriate volume of anhydrous DMSO to the vial containing the Sangivamycin
powder.

o Vortex the solution vigorously for several minutes.

o If the solid does not dissolve completely, briefly warm the solution in a 37°C water bath
and/or sonicate until all the material is in solution.[9]

» Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,
light-protecting tubes. This minimizes contamination and degradation from repeated
freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term use.[8]
4.3. Protocol for Preparing Working Solutions
For most in vitro assays, the DMSO stock solution is diluted with an aqueous medium.[9]
Procedure:
e Thaw a single aliquot of the 10 mM Sangivamycin stock solution at room temperature.

» Perform a serial dilution of the stock solution into your cell culture medium or experimental
buffer to achieve the desired final concentration.

» Important: To avoid precipitation, add the DMSO stock solution to the aqueous medium while
vortexing. The final concentration of DMSO in the assay should be kept low (typically <0.5%)
to prevent solvent-induced toxicity.[10][11]

e Always run a vehicle control (medium containing the same final concentration of DMSO) in
your experiments.

Visualization of Protocols and Pathways
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Stock Solution Preparation Workflow

1. Weigh Sangivamycin
(Hydrate, MW: 327.3 g/mol)

:

2. Add Anhydrous DMSO

:

3. Vortex / Sonicate
(Warm to 37°C if needed)

:

4. Aliquot into sterile tubes

'

5. Store at -20°C

Ready for Use
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Sangivamycin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Sangivamycin Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680759#how-to-prepare-sangivamycin-stock-
solutions-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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